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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzyl bromide

Cat. No.: B1254260

CAS Number: 15017-52-4
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 4-Fluoro-3-nitrobenzyl
bromide, a key intermediate in organic synthesis. This document outlines its chemical and
physical properties, detailed experimental protocols for its synthesis and subsequent reactions,
and its safety and handling guidelines.

Chemical and Physical Properties

4-Fluoro-3-nitrobenzyl bromide is a substituted aromatic compound with the chemical
formula C7HsBrFNO:2.[1][2] Its molecular weight is approximately 234.02 g/mol .[1][2] This
compound is a valuable reagent in the synthesis of various organic molecules, particularly
heterocyclic compounds.
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Property Value Source

CAS Number 15017-52-4 [1]12]

Molecular Formula C7HsBrFNO:2 [1][2]

Molecular Weight 234.02 g/mol [11[2]

IUPAC Name 4-(bromomethyl)-1-fluoro-2- 3]
nitrobenzene

Appearance Light yellow solid [1]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Soluble in organic solvents like

ether and ethyl acetate.[1]

Experimental Protocols
Synthesis of 4-Fluoro-3-nitrobenzyl bromide

A common method for the synthesis of 4-Fluoro-3-nitrobenzyl bromide involves the

bromination of 4-fluoro-3-nitrobenzyl alcohol.[1]

Materials:

e 4-Fluoro-3-nitrobenzyl alcohol

e Phosphorus tribromide (PBr3)

e Anhydrous ether

o Ethyl acetate

e Saturated sodium bicarbonate solution

e Saturated brine solution
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e Anhydrous magnesium sulfate

« Silica gel for column chromatography

o Petroleum ether and ethyl acetate for elution
Procedure:[1]

 In a dry reaction flask, dissolve 4-fluoro-3-nitrobenzyl alcohol (2.1 g, 11.23 mmol) in
anhydrous ether (40 mL).

e Slowly add phosphorus tribromide (1.13 mL) dropwise to the solution.

 Stir the reaction mixture at room temperature for 1 hour.

 After the reaction is complete, carefully quench the reaction by adding water.
o Extract the mixture with ethyl acetate (3 x 20 mL).

o Combine the organic phases and wash sequentially with saturated sodium bicarbonate
solution (20 mL) and saturated brine (20 mL).

» Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using a gradient of petroleum
ether/ethyl acetate as the eluent to yield 4-fluoro-3-nitrobenzyl bromide as a light yellow
solid (2.50 g, 95% vyield).

Characterization:

e 'H NMR (270 MHz, CDCls) & (ppm): 8.10 (dd, 1H, J = 7.1, 2.2 Hz), 7.67 (m, 1H), 7.29 (dd,
1H, J = 10.7, 8.6 Hz), 4.49 (s, 2H).[1]

Application in the Synthesis of Substituted Quinolines

4-Fluoro-3-nitrobenzyl bromide can serve as a precursor in the multi-step synthesis of
substituted quinolines, which are known for their potential anti-breast cancer activities. While a
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direct experimental protocol starting from 4-fluoro-3-nitrobenzyl bromide for quinoline
synthesis was not explicitly found, a general logical workflow can be inferred from the synthesis
of similar structures. The initial step would likely involve a nucleophilic substitution reaction
where the bromide is displaced.

Logical Relationships and Workflows

The following diagrams illustrate the synthesis of 4-Fluoro-3-nitrobenzyl bromide and a
generalized workflow for its potential application in the synthesis of more complex molecules.

[ 4-Fluoro-3-nitrobenzyl alcohol

Bromination . .
(Anhydrous Ether, RT, 1h) 4-Fluoro-3-nitrobenzyl bromide
PBrs

Click to download full resolution via product page

Caption: Synthesis of 4-Fluoro-3-nitrobenzyl bromide.
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Caption: General workflow for the application of 4-Fluoro-3-nitrobenzyl bromide.

Safety and Handling

4-Fluoro-3-nitrobenzyl bromide is classified as a dangerous good for transport and should be

handled with care. It is harmful if swallowed, may cause skin irritation, and can cause serious

eye irritation. It may also cause respiratory irritation.

GHS Hazard Statements:
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H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Measures:

Use in a well-ventilated area.

Wear protective gloves, clothing, eye, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Store in a well-ventilated place. Keep container tightly closed.

This technical guide provides a foundation for the safe and effective use of 4-Fluoro-3-
nitrobenzyl bromide in a research and development setting. For further details, it is
recommended to consult the relevant Safety Data Sheets (SDS) and peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Fluoro-3-nitrobenzyl bromide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254260#4-fluoro-3-nitrobenzyl-bromide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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